Cas no 53130-45-3 (2,4-bis(trifluoromethyl)benzamide)

2,4-Bis(trifluoromethyl)benzamide is a fluorinated aromatic amide compound characterized by the presence of two trifluoromethyl groups at the 2- and 4-positions of the benzene ring. This structural feature imparts high electron-withdrawing properties, enhancing its reactivity in nucleophilic substitution and cross-coupling reactions. The compound is valued in pharmaceutical and agrochemical research as a versatile intermediate for synthesizing bioactive molecules, particularly those requiring enhanced metabolic stability and lipophilicity. Its trifluoromethyl groups also contribute to improved binding affinity in target interactions. The compound exhibits good thermal and chemical stability, making it suitable for rigorous synthetic conditions. Handling requires standard precautions for fluorinated aromatic compounds.

2,4-bis(trifluoromethyl)benzamide structure

53130-45-3 structure

Product Name:2,4-bis(trifluoromethyl)benzamide

CAS No:53130-45-3

MF:C₉H₅F₆NO

MW:257.132523298264

MDL:MFCD00083536

CID:89745

PubChem ID:2736099

Update Time:2025-10-29

2,4-bis(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- 2,4-bis(trifluoromethyl)benzamide
- 2,3-DIMETHYL-5-PIPERIDIN-1-YL-HEPTA-2,4,6-TRIENAL
- JRD-0398
- JS-4109
- 4,6-bis-trifluoromethyl-benzamide
- CS-0313493
- MFCD00083536
- FT-0609951
- C13393
- A829408
- 53130-45-3
- SCHEMBL1002163
- AKOS015852699
- DTXSID20371128
- SY061854
- DB-019860
- MDL： MFCD00083536
- Inchi： 1S/C9H5F6NO/c10-8(11,12)4-1-2-5(7(16)17)6(3-4)9(13,14)15/h1-3H,(H2,16,17)
- InChI Key： UFXIIQGMMJQZPG-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)(F)F)C=CC=1C(N)=O)(F)F

Computed Properties

Exact Mass: 257.02800
Monoisotopic Mass: 257.028
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.1A^2
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing

Experimental Properties

Color/Form: powder
Density: 1.468
Boiling Point: 207.4°Cat760mmHg
Flash Point: 79.2°C
Refractive Index: 1.428
PSA: 43.09000
LogP: 3.52340
Solubility: Not determined

2,4-bis(trifluoromethyl)benzamide Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
HazardClass：IRRITANT
Safety Term：S26-S36
Risk Phrases：R36/37/38

2,4-bis(trifluoromethyl)benzamide Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,4-bis(trifluoromethyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	004999-250mg	2,4-Bis(trifluoromethyl)benzamide	53130-45-3	97%	250mg	￡18.00	2022-03-01
Fluorochem	004999-1g	2,4-Bis(trifluoromethyl)benzamide	53130-45-3	97%	1g	￡27.00	2022-03-01
Fluorochem	004999-5g	2,4-Bis(trifluoromethyl)benzamide	53130-45-3	97%	5g	￡84.00	2022-03-01
Fluorochem	004999-25g	2,4-Bis(trifluoromethyl)benzamide	53130-45-3	97%	25g	￡312.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	005818-5g	2,4-Bis(trifluoromethyl)benzamide	53130-45-3	97%	5g	2502CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	005818-1g	2,4-Bis(trifluoromethyl)benzamide	53130-45-3	97%	1g	552CNY	2021-05-07
TRC	T901330-50mg	2,4-Bis(trifluoromethyl)benzamide	53130-45-3		50mg	$ 50.00	2022-06-02
TRC	T901330-100mg	2,4-Bis(trifluoromethyl)benzamide	53130-45-3		100mg	$ 65.00	2022-06-02
TRC	T901330-500mg	2,4-Bis(trifluoromethyl)benzamide	53130-45-3		500mg	$ 95.00	2022-06-02
eNovation Chemicals LLC	Y1254790-250mg	2,4-Bis(trifluoromethyl)benzamide	53130-45-3	97%	250mg	$155	2024-06-07

2,4-bis(trifluoromethyl)benzamide Suppliers

Amadis Chemical Company Limited

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(CAS:53130-45-3)2,4-bis(trifluoromethyl)benzamide

Order Number:A829408

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:12

Price ($):162.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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